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Compound of Interest

4-(4-Aminophenyl)morpholin-3-
Compound Name:
one

Cat. No.: B139978

An In-depth Technical Guide to 4-(4-
Aminophenyl)morpholin-3-one

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive overview of the physical and chemical
properties, synthesis, and applications of 4-(4-Aminophenyl)morpholin-3-one. It is a key
intermediate in the pharmaceutical industry, most notably in the manufacturing of the
anticoagulant drug Rivaroxaban.[1][2][3][4] This guide consolidates essential data,
experimental methodologies, and safety information to support research and development
activities involving this compound.

Chemical and Physical Properties

4-(4-Aminophenyl)morpholin-3-one is an off-white solid organic compound.[3][5] Its core
structure consists of a morpholin-3-one ring attached to an aminophenyl group.
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Identifier/Descriptor

Value

IUPAC Name

4-(4-aminophenyl)morpholin-3-one[6][7][8]

CAS Number

438056-69-0[2][6]

Molecular Formula

C10H12N202[2][6][7][9]

Molecular Weight

192.21 g/mol [2][3][6]

Canonical SMILES

C1COCC(=0O)N1C2=CC=C(C=C2)N[6][7]

InChl Key

MHCRLDZZHOVFEE-UHFFFAOYSA-N[6][7]

Synonyms

4-(3-Oxomorpholino)aniline, 4-(4-
Aminophenyl)-3-morpholinone[7][10]

Physical Properties

Property Value
White to off-white crystalline powder or solid[3]
Appearance
[10][11][12]
) ) 171.0 to 175.0 °C[5] (other sources report
Melting Point

ranges from 165-172°C[3][11])

Boiling Point (Predicted)

502.3 + 45.0 °C[5]

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl Acetate, Acetone;

Solubility ) ] ) ]
slightly soluble in Methanol (with heating) and
water.[5][9][11][12]

Density 1.268 g/cm3[5][12]

pKa (Predicted) 4.85 £+ 0.10[5]

Vapor Pressure

0 Pa at 25°CJ5]

Computed Properties
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Property Value
XLogP3 0.3[6][8]
Hydrogen Bond Donor Count 1[8]
Hydrogen Bond Acceptor Count 3[8]
Rotatable Bond Count 1[8]
Topological Polar Surface Area 55.6 A2[6][8]

Synthesis and Manufacturing

The primary application of 4-(4-aminophenyl)morpholin-3-one is as a crucial intermediate in
the synthesis of Rivaroxaban.[1][2][3] Consequently, various synthetic routes have been
developed to produce this compound efficiently on an industrial scale. A common pathway
involves the reduction of its nitro precursor, 4-(4-nitrophenyl)morpholin-3-one.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-Aminophenyl_morpholin-3-one
https://www.pharmacompass.com/chemistry-chemical-name/4-4-amino-phenyl-morpholin-3-one
https://www.pharmacompass.com/chemistry-chemical-name/4-4-amino-phenyl-morpholin-3-one
https://www.pharmacompass.com/chemistry-chemical-name/4-4-amino-phenyl-morpholin-3-one
https://www.pharmacompass.com/chemistry-chemical-name/4-4-amino-phenyl-morpholin-3-one
https://pubchem.ncbi.nlm.nih.gov/compound/4-_4-Aminophenyl_morpholin-3-one
https://www.pharmacompass.com/chemistry-chemical-name/4-4-amino-phenyl-morpholin-3-one
https://www.benchchem.com/product/b139978?utm_src=pdf-body
https://www.vandvpharma.com/4-4-aminophenyl-morpholin-3-one.html
https://prudencepharma.com/morpholin-3.html
https://darshanpharmaindia.in/4-4-aminophenyl-morpholin-3-one.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Starting Materials

4-Nitroaniline 2-(2-Chloroethoxy)acetyl chloride

Acylation

Intermediate Formation

2-(2-Chloroethoxy)-N-(4-nitrophenyl)acetamide

Intramolecular Cyclization
(e.g., K2COs in Acetonitrile)

Ring Closure

4-(4-Nitrophenyl)morpholin-3-one

Nitro Group Reduction
(e.g., Hz2/Pd-C in Ethanol)

Reduction

4-(4-Aminophenyl)morpholin-3-one
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Rivaroxaban Synthesis

Mechanism of Action

Other Reagents
(e.g., (S)-2-(oxiran-2-ylmethyl)isoindoline-1,3-dione,
5-chlorothiophene-2-carbonyl chloride)

Factor Xa
(Active)

4-(4-Aminophenyl)morpholin-3-one Prothrombin

ulti-step Synthesis

Rivaroxaban ’ Thrombin ’ Fibrinogen

Fibrin (Clot)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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